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Compound of Interest

Compound Name: Fenpiprane

CAS No.: 3540-95-2

Cat. No.: B1207603

Get Quote

Executive Summary
Fenpiprane (1-(3,3-diphenylpropyl)piperidine) is a diphenylmethane derivative with

anticholinergic and non-selective antispasmodic properties. While not currently a U.S. DEA

Schedule I-V controlled substance, it is a bioactive research chemical with significant acute

toxicity (H302) and environmental persistence risks.

The core directive for disposal is High-Temperature Incineration (HTI). Landfill disposal and

sewer discharge are strictly prohibited due to the compound's stability and potential for

bioaccumulation. This guide outlines the mandatory workflow for waste segregation, spill

management, and final destruction to ensure compliance with EPA (RCRA) and local

hazardous waste regulations.

Chemical Profile & Hazard Identification
Understanding the physicochemical properties of Fenpiprane is a prerequisite for selecting the

correct solvent systems for cleaning and disposal.
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Physicochemical Properties
Property Data Operational Implication

Chemical Name Fenpiprane Labeling requirement

CAS Number
3540-95-2 (Base); 3329-14-4

(HCl)

Unique identifier for waste

manifests

Molecular Formula C₂₀H₂₅N
Organic nitrogenous

compound

Solubility

Soluble in DMSO, Ethanol,

Chloroform; Poorly soluble in

water

Use ethanol/acetone for

decontamination

Physical State Solid (Crystalline Powder)
Dust explosion hazard if

aerosolized

Flash Point >100°C (estimated)
Not classified as D001

(Ignitable) unless in solvent

GHS Hazard Classification
Signal Word: WARNING

H302: Harmful if swallowed (Acute Toxicity, Oral).

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]

H412: Harmful to aquatic life with long-lasting effects.

Regulatory Framework (US/EU Context)
Controlled Substance Status

DEA (USA): Fenpiprane is not currently listed as a Schedule I-V controlled substance under

the Controlled Substances Act (CSA) [1]. However, it is structurally related to
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diphenylpropylamines. Always verify state-level regulations as some jurisdictions may treat it

as a "Look-Alike" or analogue if intended for human consumption.

Research Use Only (RUO): Most vendors supply Fenpiprane strictly for laboratory research.

It must not be used for clinical trials without an IND.

RCRA Waste Classification (EPA)
Fenpiprane is not a P-listed or U-listed waste by specific name [2]. However, it must be

managed as Non-RCRA Regulated Hazardous Waste due to its toxicity profile.

Waste Code: If mixed with flammable solvents (e.g., Ethanol), assign D001 (Ignitable).[2] If

pure, label as "Non-Regulated Hazardous Waste - Toxic."

Disposal Protocol
This protocol utilizes a "Cradle-to-Grave" approach, ensuring the compound is tracked from

generation to final destruction.

Solid Waste (Pure Substance)
Segregation: Do not mix with oxidizing agents or strong acids.[1]

Container: Collect in a dedicated, screw-cap high-density polyethylene (HDPE) or glass jar.

Labeling: Affix a hazardous waste label reading: "Hazardous Waste - Toxic - Fenpiprane
Solid."

Destruction: Transfer to a licensed hazardous waste contractor for High-Temperature

Incineration (>1000°C). This ensures complete thermal decomposition of the piperidine ring

and diphenyl moieties [3].

Liquid Waste (Stock Solutions)
Solvent Compatibility: Fenpiprane is often dissolved in DMSO or Ethanol. Ensure the waste

container is compatible with the solvent.

Bulking: Small volumes (<50 mL) can be bulked into the laboratory's main "Organic Solvents

- Halogen Free" waste stream, provided the total concentration of toxic actives remains <1%.
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High Concentration (>1%): Segregate into a separate container labeled "High Hazard - Toxic

Organic Liquid."

Empty Containers
Follow the "Triple Rinse" rule (EPA 40 CFR 261.7):

Rinse the empty vial 3 times with a compatible solvent (Ethanol or Acetone).

Add rinsate to the Liquid Waste stream (Section 4.2).

Deface the label on the empty vial.

Dispose of the vial as standard glass waste (unless P-listed acute toxins were also present,

which is not the case here).

Disposal Decision Tree
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Figure 1: Decision logic for Fenpiprane waste streams ensuring regulatory compliance and

safety.

Spill Management Protocol
In the event of a laboratory spill, immediate containment is required to prevent aerosolization of

the toxic powder.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1207603/docs?utm_src=pdf-body-img#fenpiprane-comprehensive-disposal-safety-protocol
https://www.benchchem.com/product/b1207603/docs?utm_src=pdf-body#fenpiprane-comprehensive-disposal-safety-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Required: Nitrile gloves (double gloved), Lab coat, Safety goggles, N95 respirator (or

P100 if fine dust is present).

Dry Spill (Powder)
Isolate: Evacuate non-essential personnel from the immediate area (10 ft radius).

Dampen: Gently cover the powder with paper towels soaked in Ethanol or Water. This

prevents dust generation.[1] Do not dry sweep.

Collect: Scoop the wet material and towels into a hazardous waste bag.

Clean: Wipe the surface 3 times with ethanol-soaked wipes.

Wet Spill (Solution)
Absorb: Place absorbent pads or vermiculite over the liquid.

Wait: Allow 5 minutes for full absorption.

Disposal: Place saturated absorbents into a sealed hazardous waste bag.

Spill Response Workflow
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Figure 2: Tactical response flow for containment and cleanup of Fenpiprane spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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